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Compound of Interest

Compound Name: Citronitrile

Cat. No.: B7821296 Get Quote

An In-depth Technical Reference for Laboratory and Drug Development Professionals

Citronitrile, a synthetic fragrance ingredient with a fresh, citrusy aroma, is also a valuable

building block in organic synthesis. For researchers, scientists, and professionals in drug

development, a thorough understanding of its safety profile is paramount for ensuring safe

handling and experimental design. This technical guide provides a consolidated overview of the

safety data for citronitrile, including its physical and chemical properties, toxicological profile,

and recommended safety procedures.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is the foundation

of its safe handling. The following table summarizes the key properties of citronitrile.
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Property Value Reference

Molecular Formula C₁₂H₁₃N [1]

Molecular Weight 171.24 g/mol [1]

Appearance
Clear, Colorless to Pale Yellow

Liquid
[1]

Boiling Point
309.00 to 311.00 °C @ 760.00

mm Hg (est)
[2][3]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[4]

Specific Gravity 0.96800 @ 25.00 °C [2][3]

Vapor Pressure 0.0006 mm Hg at 25 °C [4]

Vapor Density 5.9 [4]

Solubility
Soluble in alcohol. Insoluble in

water.
[2]

Auto-ignition Temperature 309 - 310 °C (588.2 - 590 °F) [4]

Toxicological Data
The toxicological profile of citronitrile is crucial for assessing its potential health hazards. The

available data from acute toxicity studies are presented below.

Test Species Route Value Method Reference

LD50 Rat Oral 531.91 mg/kg
OECD Test

Guideline 401
[4]

LD50 Rabbit Dermal > 2000 mg/kg
OECD Test

Guideline 402
[4]

Summary of Toxicological Effects:
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Acute Toxicity: Harmful if swallowed or inhaled.[4] May be harmful in contact with skin.[4]

Skin Corrosion/Irritation: Causes mild skin irritation.[4]

Serious Eye Damage/Irritation: Causes mild eye irritation.[4]

Respiratory or Skin Sensitization: May cause allergy or asthma symptoms or breathing

difficulties if inhaled.[4]

Hazard Identification and Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazard information. The GHS classification for

citronitrile is as follows:

GHS Hazard Classification

Hazard Pictograms

Signal WordHazard Statements

Acute Toxicity, Oral (Category 4) Acute Toxicity, Inhalation (Category 4) Acute Toxicity, Dermal (Category 5) Skin Irritation (Category 3) Eye Irritation (Category 2B) Respiratory Sensitization (Category 1)

DangerH302: Harmful if swallowed. H332: Harmful if inhaled. H313: May be harmful in contact with skin. H316: Causes mild skin irritation. H320: Causes eye irritation. H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Click to download full resolution via product page

Caption: GHS Hazard Classification for Citronitrile.

Experimental Protocols
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The toxicological data presented in this guide are based on standardized OECD Test

Guidelines. These guidelines provide a framework for the consistent and reliable assessment

of chemical hazards.

OECD Test Guideline 401 (Acute Oral Toxicity): This guideline details the procedure for

assessing the acute toxic effects of a substance when administered orally to rats. The study

involves a single high dose of the substance, and the animals are observed for a set period

for signs of toxicity and mortality to determine the LD50 value.

OECD Test Guideline 402 (Acute Dermal Toxicity): This guideline outlines the methodology

for evaluating the acute toxicity of a substance applied to the skin of rabbits. A single dose is

applied to a shaved area of the skin, and the animals are observed for signs of toxicity and

mortality to determine the LD50 value.

For detailed experimental protocols, researchers should refer to the official OECD guidelines.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure a safe laboratory environment.

Safe Handling Procedures Storage Recommendations

Use in a well-ventilated area or outdoors. Wear protective gloves, clothing, eye, and face protection. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using. Keep away from open flames, heat, and other ignition sources. Ground all equipment used when handling. Keep container tightly closed. Store in a cool, dry, and well-ventilated area. Store away from incompatible materials such as strong oxidizing agents.

Handling Storage

Click to download full resolution via product page

Caption: Safe Handling and Storage Procedures for Citronitrile.

First-Aid Measures
In the event of accidental exposure, prompt and appropriate first-aid is crucial.
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Routes of Exposure First-Aid Actions

Exposure Occurs

Inhalation

Skin_Contact

Eye_Contact

Ingestion

Move to fresh air. Call a POISON CENTER or doctor if unwell.

Take off contaminated clothing. Wash skin with soap and water.

Rinse eyes with plenty of water. Remove contact lenses if present.

Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Click to download full resolution via product page

Caption: First-Aid Measures for Citronitrile Exposure.

Fire-Fighting Measures
Citronitrile has a flash point above 93.3°C, but appropriate fire-fighting measures should be

understood.

Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards Arising from the Chemical: No specific hazards have been identified.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus and

full protective clothing.
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Spillage and Disposal
In case of a spill, appropriate containment and disposal procedures should be followed.

Personal Precautions: Ensure adequate ventilation.[5] Avoid breathing vapors, mist, or gas.

[5] Wear appropriate personal protective equipment.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let

the product enter drains.[5]

Methods for Cleaning Up: Absorb with liquid-binding material (sand, diatomaceous earth,

acid binders, universal binders).[6] Place in a suitable, closed container for disposal.

Disposal: Dispose of contents/container in accordance with

local/regional/national/international regulations.[4]

This guide is intended to provide a comprehensive overview of the safety data for citronitrile. It

is essential for all personnel handling this chemical to be familiar with this information and to

follow all recommended safety procedures. Always refer to the most current Safety Data Sheet

(SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Citronitrile: A Comprehensive Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7821296#citronitrile-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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